![molecular formula C21H28N2O3 B5494911 N-isopropyl-3-[2-(6-methoxy-2-naphthyl)morpholin-4-yl]propanamide](/img/structure/B5494911.png)
N-isopropyl-3-[2-(6-methoxy-2-naphthyl)morpholin-4-yl]propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-isopropyl-3-[2-(6-methoxy-2-naphthyl)morpholin-4-yl]propanamide, also known as JNJ-5207852, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It was initially developed as a selective antagonist of the cannabinoid CB1 receptor, but further research has revealed its potential in other areas as well.
Mechanism of Action
N-isopropyl-3-[2-(6-methoxy-2-naphthyl)morpholin-4-yl]propanamide acts as a selective antagonist of the CB1 receptor, which is primarily found in the central nervous system. By blocking the activation of this receptor, it can modulate the activity of the endocannabinoid system, which is involved in a wide range of physiological processes.
Biochemical and Physiological Effects:
Studies have shown that this compound can have a variety of effects on the body, depending on the specific physiological system being targeted. For example, it has been shown to reduce pain and inflammation in animal models, and to improve motor function in Parkinson's disease patients.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-isopropyl-3-[2-(6-methoxy-2-naphthyl)morpholin-4-yl]propanamide is its selectivity for the CB1 receptor, which allows for more precise targeting of the endocannabinoid system. However, its relatively low potency and short half-life may limit its usefulness in certain experimental settings.
Future Directions
There are many potential future directions for research on N-isopropyl-3-[2-(6-methoxy-2-naphthyl)morpholin-4-yl]propanamide, including:
1. Further exploration of its potential therapeutic applications in pain management, addiction treatment, and neurological disorders.
2. Investigation of its effects on other physiological systems, such as the immune system and the cardiovascular system.
3. Development of more potent and longer-lasting analogs of this compound.
4. Study of its interactions with other drugs and compounds, to better understand its potential for drug interactions and side effects.
5. Investigation of its potential as a tool for studying the endocannabinoid system and its role in various physiological processes.
Overall, this compound is a promising compound with a wide range of potential applications in scientific research. Further studies are needed to fully understand its mechanisms of action and potential therapeutic benefits.
Synthesis Methods
The synthesis of N-isopropyl-3-[2-(6-methoxy-2-naphthyl)morpholin-4-yl]propanamide involves several steps, starting with the reaction of 6-methoxy-2-naphthaldehyde with morpholine to form an intermediate. This intermediate is then reacted with N-isopropylamine and propanoyl chloride to yield the final product.
Scientific Research Applications
N-isopropyl-3-[2-(6-methoxy-2-naphthyl)morpholin-4-yl]propanamide has been the subject of numerous scientific studies, with a focus on its potential therapeutic applications. Some of the areas where it has shown promise include pain management, addiction treatment, and neurological disorders such as Parkinson's disease.
properties
IUPAC Name |
3-[2-(6-methoxynaphthalen-2-yl)morpholin-4-yl]-N-propan-2-ylpropanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N2O3/c1-15(2)22-21(24)8-9-23-10-11-26-20(14-23)18-5-4-17-13-19(25-3)7-6-16(17)12-18/h4-7,12-13,15,20H,8-11,14H2,1-3H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMSPMQCKNCTDPB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)CCN1CCOC(C1)C2=CC3=C(C=C2)C=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.